![molecular formula C13H21NO5 B2943890 (5-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol CAS No. 1918293-24-9](/img/structure/B2943890.png)
(5-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol
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Overview
Description
(5-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been studied extensively to determine its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. In
Scientific Research Applications
Synthesis of Complex Organic Compounds
The compound has been utilized in the synthesis of various complex organic molecules. For instance, it has been involved in the preparation of 5-methoxylated 3-pyrrolin-2-ones, which are significant for the development of agrochemicals and medicinal compounds. This synthesis involves the reaction of N-substituted 4-methyl-2-pyrrolidinones with alkaline methoxide in methanol, showcasing the compound's utility in creating useful adducts for further chemical applications (Ghelfi et al., 2003).
Structural and Physicochemical Studies
The compound has also been a focal point in studies aimed at understanding molecular structures and their physicochemical properties. Research has delved into the structural features of related methoxy- and pyridinyl-containing molecules, employing both experimental methods like X-ray diffraction and theoretical approaches such as Density Functional Theory (DFT). These studies provide insights into molecular electrostatic potential, vibrational frequencies, and crystal interactions, which are crucial for the design of new materials and pharmaceuticals (Gumus et al., 2018).
Catalysis and Chemical Reactions
In the realm of catalysis, compounds containing methoxyethoxy ethoxy pyridinyl groups have been investigated for their roles in facilitating chemical reactions. One study explored the catalytic properties of complexes formed with pyridine hemiacetals, demonstrating their effectiveness in synthesizing molecular compounds with potential for industrial applications. These findings underscore the compound's relevance in the development of catalysts for chemical synthesis (Bourosh et al., 2018).
Advanced Material Development
The synthesis and application of pyridine-incorporated polymers indicate the potential of such compounds in creating advanced materials, such as cathode-modifying layers for polymer solar cells. The pyridine group enhances solubility and improves the interface between the cathode and the active layers, leading to increased efficiency in solar energy conversion. This application demonstrates the compound's significance in the field of renewable energy and material science (Chen et al., 2017).
Mechanism of Action
Target of Action
The primary targets of the compound (5-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol are currently unknown
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability . .
properties
IUPAC Name |
[5-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]pyridin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO5/c1-16-4-5-17-6-7-18-8-9-19-13-3-2-12(11-15)14-10-13/h2-3,10,15H,4-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAPBDQPVTNQBCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOCCOC1=CN=C(C=C1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-(2-(2-(2-Methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol | |
CAS RN |
1918293-24-9 |
Source
|
Record name | (5-(2-[2-(2-methoxyethoxy)ethoxy]ethoxy)pyridin-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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